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Compound of Interest

Compound Name: 6,7-Dibromoquinoline-5,8-dione

Cat. No.: B3062177 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 6,7-Dibromoquinoline-5,8-
dione

Introduction
6,7-Dibromoquinoline-5,8-dione is a polycyclic aromatic compound belonging to the

quinolinequinone class of molecules.[1] This class of compounds is of significant interest to the

scientific community, particularly in the fields of medicinal chemistry and drug development,

due to their wide spectrum of biological activities.[2][3] Derivatives of quinoline-5,8-dione have

demonstrated promising anticancer, antimicrobial, antimalarial, and antifungal properties.[1][4]

[5] The presence of bromine atoms at the 6 and 7 positions of the quinoline-5,8-dione scaffold

enhances the molecule's reactivity, providing a versatile platform for the synthesis of a diverse

range of derivatives through reactions like Suzuki-Miyaura cross-coupling.[4] This technical

guide provides a comprehensive overview of the physicochemical properties, synthesis, and

biological activities of 6,7-Dibromoquinoline-5,8-dione, tailored for researchers, scientists,

and professionals in drug development.

Physicochemical Properties
The physicochemical properties of 6,7-Dibromoquinoline-5,8-dione are crucial for

understanding its behavior in biological systems and for the design of new therapeutic agents.

A summary of its key properties is presented in the table below.
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Property Value Source

Molecular Formula C9H3Br2NO2 [1][6]

Molecular Weight 316.93 g/mol [1][6]

CAS Number 18633-05-1 [1][6]

Boiling Point 365.7°C at 760 mmHg [6]

Vapor Pressure 1.54E-05 mmHg at 25°C [6]

Flash Point 175°C [6]

Density 2.256 g/cm³ [6]

XLogP3 2.5 [6]

Hydrogen Bond Donor Count 0 [6]

Hydrogen Bond Acceptor

Count
3 [6]

Rotatable Bond Count 0 [6]

Exact Mass 316.85100 Da [6]

Canonical SMILES
C1=CC2=C(C(=O)C(=C(C2=O

)Br)Br)N=C1
[1][6]

Synthesis and Experimental Protocols
A common and efficient method for the synthesis of 6,7-dibromoquinoline-5,8-diones

involves a three-step, one-pot reaction utilizing the Skraup reaction.[2] This process is

advantageous as it avoids the isolation and purification of intermediates, often leading to higher

overall yields.[2]

General Procedure for the Three-Step-One-Pot
Synthesis of 6,7-Dibromoquinoline-5,8-diones:

Ring Formation (Skraup Reaction): An appropriately substituted aniline (e.g., 2,5-

dimethoxyaniline) is reacted with an α,β-unsaturated aldehyde or ketone (e.g., acrolein or
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crotonaldehyde) in the presence of a strong acid, typically concentrated hydrobromic acid

(HBr).[2] The mixture is heated to facilitate the cyclization and formation of the quinoline ring.

[2]

Didemethylation and Oxidation: The reaction mixture is then heated at a higher temperature

for an extended period. During this step, any methoxy groups present on the benzene ring

are demethylated to hydroxyl groups, forming a hydroquinone intermediate. This

intermediate is subsequently oxidized to the corresponding quinone.[2]

Bromination: Sodium bromate (NaBrO3) is added to the reaction mixture. This serves as a

source of bromine, which undergoes Michael addition to the C6 and C7 positions of the

quinoline-5,8-dione core, yielding the final 6,7-dibromoquinoline-5,8-dione product.[2]

Workup and Purification: The reaction is quenched with water, neutralized with a base such

as sodium bicarbonate, and extracted with an organic solvent like ethyl acetate. The crude

product is then purified using flash column chromatography.[2]

Three-Step-One-Pot Synthesis Workup and Purification

Start:
Aniline Derivative +

α,β-Unsaturated Aldehyde/Ketone

Step 1: Ring Formation
(Skraup Reaction)

- Reagent: conc. HBr
- Condition: Heat (e.g., 70°C)

Step 2: Didemethylation & Oxidation
- Condition: Higher Heat (e.g., 190°C)

Step 3: Bromination
- Reagent: NaBrO3

Workup:
- Quench with H2O

- Neutralize (NaHCO3)
- Extract (Ethyl Acetate)

Purification:
Flash Column Chromatography

Final Product:
6,7-Dibromoquinoline-5,8-dione

Click to download full resolution via product page

A flowchart illustrating the three-step-one-pot synthesis of 6,7-dibromoquinoline-5,8-dione.

Biological Activity and Mechanism of Action
Quinoline-5,8-diones are recognized for their redox-active properties, which are central to their

biological mechanisms of action.[4] These compounds can undergo enzymatic reduction to

form hydroquinones, a process that can lead to the generation of reactive oxygen species

(ROS), contributing to their cytotoxic effects against cancer cells.[4]

Derivatives of 6,7-dibromoquinoline-5,8-dione have shown significant potential as

antimicrobial and anticancer agents.[1] The bromine atoms at the C6 and C7 positions are
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crucial for this activity and also serve as reactive sites for further chemical modifications to

generate derivatives with enhanced potency and selectivity.[4]

One of the proposed mechanisms for the anticancer activity of certain quinoline derivatives is

the inhibition of topoisomerase I.[7] Topoisomerase I is a vital enzyme involved in DNA

replication and repair. Its inhibition leads to the accumulation of DNA strand breaks, ultimately

triggering apoptosis (programmed cell death) in cancer cells.[7]

Cancer Cell

6,7-Dibromoquinoline-5,8-dione
(or derivative)

Topoisomerase I

Inhibition

DNA Replication & Repair

Facilitates

DNA Strand Breaks

Prevents repair of breaks

Apoptosis

Induces
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Proposed mechanism of action for quinoline-dione derivatives via Topoisomerase I inhibition.

Applications in Research and Development
The versatile chemical nature and significant biological activity of 6,7-dibromoquinoline-5,8-
dione make it a valuable scaffold in several areas of research and development:

Organic Synthesis: It serves as a key intermediate for the synthesis of more complex

heterocyclic compounds.[1]

Pharmaceuticals: Its derivatives are actively being investigated for their therapeutic potential

against a range of diseases, including cancer and infectious diseases.[1][3]

Material Science: The unique electronic properties of the quinoline-dione core suggest

potential applications in the development of organic electronic devices and sensors.[1]

Conclusion
6,7-Dibromoquinoline-5,8-dione is a compound with significant potential in medicinal

chemistry and materials science. Its well-defined physicochemical properties, coupled with a

versatile synthetic methodology, make it an attractive starting point for the development of

novel therapeutic agents and functional materials. The potent biological activities exhibited by

its derivatives, particularly in the areas of oncology and infectious diseases, underscore the

importance of continued research into this fascinating class of molecules. This guide provides a

foundational understanding for researchers and developers looking to explore the therapeutic

and material applications of 6,7-dibromoquinoline-5,8-dione and its analogues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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